Cas no 2153687-47-7 (3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2153687-47-7
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6254492
• PubChem ID: 165796581
• Update Time: 2025-06-25

3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1913223
• 2153687-47-7

• Inchi： 1S/C10H13BrN2/c1-10(2)8(9(10)12)6-3-4-13-5-7(6)11/h3-5,8-9H,12H2,1-2H3
• InChI Key： YVZQZURBMUGHQW-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2153687-47-7)

3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2153687-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its brominated pyridine moiety and a cyclopropane ring substituted with two methyl groups. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The bromopyridine component in the molecular structure of 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine plays a crucial role in its reactivity and potential biological activity. Pyridine derivatives are well-known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a bromine atom at the 3-position enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for further functionalization and derivatization to achieve desired pharmacological outcomes.

The 2,2-dimethylcyclopropan-1-amine moiety contributes to the steric and electronic characteristics of the compound. The cyclopropane ring is a three-membered saturated hydrocarbon that introduces rigidity into the molecular structure, which can influence binding affinity and metabolic stability. Additionally, the amine group provides a site for hydrogen bonding interactions with biological targets, enhancing the compound's potential as a drug candidate. The combination of these structural elements makes 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. Pyridine-based compounds have been extensively studied due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that bromopyridine derivatives can interact with kinases and other signaling proteins, making them valuable tools in oncology research. The structural features of 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine align well with this trend, suggesting its potential utility in developing targeted therapies.

One of the most compelling aspects of 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine is its versatility as a building block for drug design. The bromine atom at the 3-position allows for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for exploring new pharmacophores. Similarly, the amine functionality can be further derivatized into amides, ureas, or other heterocyclic structures, providing additional avenues for optimizing biological activity.

The cyclopropane ring in 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine also offers unique opportunities for structure-based drug design. Cyclopropane-containing compounds have been reported to exhibit high binding affinity to certain protein targets due to their rigid conformation and ability to mimic strained conformations found in natural products. This feature can be exploited to develop more potent and selective inhibitors. Moreover, the dimethyl substitution on the cyclopropane ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability—critical factors for drug development.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine as a lead compound. High-throughput virtual screening (HTVS) and molecular dynamics simulations have been employed to identify potential binding interactions with target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to predictively assess compound efficacy and selectivity before conducting expensive wet-lab experiments.

In addition to its pharmaceutical applications, 3-(3-bromopyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has shown promise in materials science research. The unique structural motifs present in this compound make it a candidate for developing novel polymers or organic electronic materials. For example, its ability to undergo cross-coupling reactions could be leveraged to create conjugated polymers with applications in organic light-emitting diodes (OLEDs) or photovoltaic devices.

The synthesis of 3-(3-bromopyridin-4-ylyl)-2-methylcyclopropylamine involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination of pyridine derivatives followed by nucleophilic substitution with dimethylcyclopropylamine under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.

The growing body of literature on pyridine-based compounds underscores their significance in modern drug discovery. Researchers continue to explore new derivatives like CAS No 2153687 47 7, seeking to uncover novel therapeutic applications across various disease areas. The structural diversity offered by these molecules provides a rich foundation for innovation in medicinal chemistry.